Cas no 10466-65-6 (Potassium perrhenate)

• Product Name: Potassium perrhenate
• CAS No: 10466-65-6
• MF: KO₄Re
• MW: 289.30290222168
• MDL: MFCD00011365
• CID: 48616
• PubChem ID: 24853750
• Update Time: 2025-06-30

Potassium perrhenate Chemical and Physical Properties

Names and Identifiers

• Potassium perrhenate(VII)
• Potassium perrhenate
• potassium,oxido(trioxo)rhenium
• potassium rhenate
• potassiumperrhenate(1-)
• potassiumrhenate(kreo4)
• potassium rhenium oxide
• potassium,((T-4)-Rhenate
• Potassium metaperrhenate
• Potassium perrhenate 99%
• Potassium perrhenate/ 99+%
• Potassiumperrhenate
• K.O4Re
• Potassium rhenium oxide (KReO4)
• Perrhenic acid (HReO4), potassium salt
• perrhenic acid potassium salt
• potassium oxido(trioxo)rhenium
• Potassium perrhenate (KReO4)
• perrhenicacid(hreo4)potassiumsalt
• potassium ion tetraoxorhenate(1-)
• 8795AF
• TRA0065745
• P1939
• Potassium tetraoxorhenate(VII)
• 10466-65-6
• AKOS025243457
• potassium;oxido(trioxo)rhenium
• Q15632835
• T71552
• MFCD00011365
• CHEBI:231537

• MDL： MFCD00011365
• Inchi： 1S/K.4O.Re/q+1;;;;-1;
• InChI Key： QFKRWIFGDGKWLM-UHFFFAOYSA-N
• SMILES： [Re](=O)(=O)(=O)[O-].[K+]

Computed Properties

• Exact Mass: 289.89900
• Monoisotopic Mass: 289.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.3

Experimental Properties

• Color/Form: White crystalline powder.In case of aciddecomposition,Release oxygen.[1]
• Density: 4.887 g/mL at 25 °C(lit.)
• Melting Point: 550 °C (lit.)
• Boiling Point: 1370 °C
• Flash Point: °C
• Refractive Index: n20/D 1.643(lit.)
• Solubility: Soluble in water.
• Water Partition Coefficient: Soluble in water.
• PSA: 74.27000
• LogP: -0.47520
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in cold water, soluble in hot water, insoluble in ethanol [5]

Potassium perrhenate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H272,H315,H319,H335
• Warning Statement： P220,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1479 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-36/37/38
• Safety Instruction： S17-S26-S36
• RTECS：SE1400000
• Hazardous Material Identification：
• Risk Phrases：R8; R36/37/38
• Packing Group：II
• Safety Term：5.1
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium perrhenate

Introduction to Potassium perrhenate (CAS No. 10466-65-6)

Potassium perrhenate, chemically represented as KReO₄, is a compound of significant interest in the field of inorganic chemistry and material science. With a CAS number of 10466-65-6, this compound has garnered attention for its unique properties and potential applications. This article provides a comprehensive overview of Potassium perrhenate, delving into its chemical structure, properties, and the latest research findings that highlight its importance in modern scientific endeavors.

The molecular formula of Potassium perrhenate is KReO₄, indicating its composition of potassium (K), rhenium (Re), and oxygen (O). Rhenium is a rare transition metal known for its high melting point and excellent catalytic properties, making Potassium perrhenate a compound of considerable industrial and research value. The compound crystallizes in a monoclinic system, exhibiting a distinct crystal structure that contributes to its stability and reactivity.

One of the most notable characteristics of Potassium perrhenate is its strong oxidizing properties. This property makes it useful in various chemical reactions where oxidation is required. For instance, it has been employed in the synthesis of rhenium-based catalysts, which are pivotal in organic transformations and industrial processes. The compound's ability to facilitate oxidation reactions has also led to its use in analytical chemistry, particularly in redox titrations and as an oxidizing agent in spectroscopic studies.

Recent research has explored the applications of Potassium perrhenate in the field of nanotechnology. Studies have shown that when incorporated into nanomaterials, Potassium perrhenate can enhance the catalytic efficiency of these materials. This has significant implications for the development of more sustainable and efficient industrial processes. Additionally, the compound's stability under extreme conditions has made it a candidate for use in high-temperature environments, such as those found in aerospace and automotive applications.

In the realm of biochemistry, Potassium perrhenate has been investigated for its potential role in medical applications. While not yet widely used in clinical settings, preliminary studies suggest that it may have antimicrobial properties. This potential has sparked interest in further research to explore its efficacy and safety profiles. The compound's interaction with biological systems is an area that requires meticulous investigation to fully understand its biological activity and potential therapeutic benefits.

The synthesis of Potassium perrhenate typically involves the reaction of rhenium trioxide (ReO₃) with potassium hydroxide (KOH) under controlled conditions. This process requires precise control over temperature and pH to ensure high yield and purity. The growing demand for high-purity chemicals in industrial applications has necessitated advancements in synthetic methodologies to produce Potassium perrhenate with minimal impurities.

Environmental considerations also play a crucial role in the production and use of Potassium perrhenate. Efforts are being made to develop more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemistry practices, ensuring that the production of valuable compounds like Potassium perrhenate does not come at an environmental cost.

The future prospects of Potassium perrhenate are promising, with ongoing research aimed at uncovering new applications and optimizing its production methods. As our understanding of this compound grows, it is likely to find even broader utility across various scientific and industrial domains. The collaborative efforts of chemists, material scientists, and engineers will be essential in realizing this potential and translating laboratory discoveries into practical applications.